Cas no 2228342-30-9 (tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228342-30-9
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 5926160
• PubChem ID: 165642425
• Update Time: 2025-05-22

tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• EN300-1885801
• tert-butyl N-[5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2228342-30-9

• Inchi： 1S/C12H21N3O3S/c1-7-9(8(16)5-6-13)19-10(14-7)15-11(17)18-12(2,3)4/h8,16H,5-6,13H2,1-4H3,(H,14,15,17)
• InChI Key： MRPKISFVQQMFSX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(CCN)O

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Additional information on tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228342-30-9, commonly referred to as tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound, often abbreviated as TBTC, belongs to the class of carbamates and features a unique structure that combines a tert-butyl group with a 1,3-thiazole ring system. The presence of amino and hydroxyl groups further enhances its functional diversity, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate in drug discovery. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a versatile scaffold for designing new therapeutic agents. The compound's ability to modulate enzyme activity has been particularly promising, with findings suggesting its potential as an inhibitor of key enzymes involved in metabolic pathways. This has opened new avenues for its application in treating conditions such as diabetes and neurodegenerative diseases.

The synthesis of TBTC involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the 1,3-thiazole ring is achieved through a thioamide cyclization reaction, while the tert-butyl group is introduced via nucleophilic substitution. These steps are carefully optimized to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research.

In terms of physical properties, tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under neutral to mildly acidic conditions but undergoes hydrolysis in strong alkaline environments.

The biological evaluation of this compound has revealed its potent activity against several disease targets. For instance, studies have demonstrated its ability to inhibit the growth of cancer cells by modulating key signaling pathways. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential as a therapeutic agent for inflammatory disorders.

From an environmental perspective, the biodegradability of TBTC has been assessed under simulated environmental conditions. Results indicate that it undergoes rapid degradation in aerobic environments, minimizing its ecological footprint. This makes it an attractive candidate for applications where environmental safety is a priority.

In conclusion, tert-butyl N-5-(3-amino-1-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a valuable tool in both academic research and industrial development.